Cas no 85345-74-0 (3-Chloro-2-fluorobenzoyl Fluoride)
85345-74-0 structure
Product Name:3-Chloro-2-fluorobenzoyl Fluoride
CAS No:85345-74-0
MF:C7H3ClF2O
MW:176.547928094864
MDL:MFCD04972721
CID:707902
PubChem ID:19850494
Update Time:2024-10-26
3-Chloro-2-fluorobenzoyl Fluoride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,3-chloro-2-fluoro-
- 3-Chloro-2-fluorobenzoyl fluoride
- 3-CHLORO-2-FLUOROBENZOYL FLUORIDE 98
- Benzoyl fluoride, 3-chloro-2-fluoro- (9CI)
- 3-Chloro-2-fluorobenzoyl fluoride 98%
- Benzoyl fluoride, 3-chloro-2-fluoro-
- PS-10933
- 3-chloro-2-fluoro-benzoylfluoride
- 85345-74-0
- 3-Chloro-2-fluoro-benzoyl fluoride
- DTXSID60600601
- MFCD04972721
- AKOS006343956
- SCHEMBL9693738
- 3-chloro-2-fluorobenzoylfluoride
- 3-Chloro-2-fluorobenzoyl Fluoride
-
- MDL： MFCD04972721
- Inchi： 1S/C7H3ClF2O/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H
- InChI Key： OXAUIKNREWJQFP-UHFFFAOYSA-N
- SMILES： C(F)(=O)C1=CC=CC(Cl)=C1F
Computed Properties
- Exact Mass: 175.984
- Monoisotopic Mass: 175.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.4
- Boiling Point: 218.5°C at 760 mmHg
- Flash Point: 86°C
- Refractive Index: 1.494
3-Chloro-2-fluorobenzoyl Fluoride Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：3265
- Hazard Category Code： 34
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
3-Chloro-2-fluorobenzoyl Fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032884-250mg |
3-Chloro-2-fluoro-benzoyl fluoride |
85345-74-0 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 032884-1g |
3-Chloro-2-fluoro-benzoyl fluoride |
85345-74-0 | 1g |
￡465.00 | 2022-03-01 | ||
| Fluorochem | 032884-2g |
3-Chloro-2-fluoro-benzoyl fluoride |
85345-74-0 | 2g |
￡731.00 | 2022-03-01 | ||
| TRC | C384803-10mg |
3-Chloro-2-fluorobenzoyl Fluoride |
85345-74-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384803-50mg |
3-Chloro-2-fluorobenzoyl Fluoride |
85345-74-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C384803-100mg |
3-Chloro-2-fluorobenzoyl Fluoride |
85345-74-0 | 100mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | PC4272-250mg |
3-Chloro-2-fluorobenzoyl fluoride |
85345-74-0 | 98% | 250mg |
£49.00 | 2025-02-21 | |
| Apollo Scientific | PC4272-1g |
3-Chloro-2-fluorobenzoyl fluoride |
85345-74-0 | 98% | 1g |
£166.00 | 2025-02-21 | |
| abcr | AB146418-1 g |
3-Chloro-2-fluorobenzoyl fluoride; 98% |
85345-74-0 | 1g |
€215.00 | 2023-05-09 | ||
| abcr | AB146418-5 g |
3-Chloro-2-fluorobenzoyl fluoride; 98% |
85345-74-0 | 5g |
€645.00 | 2023-05-09 |
3-Chloro-2-fluorobenzoyl Fluoride Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:85345-74-0)3-Chloro-2-fluorobenzoyl Fluoride
Order Number:A841300
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:53
Price ($):353.0
Email:sales@amadischem.com
3-Chloro-2-fluorobenzoyl Fluoride Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:85345-74-0)3-Chloro-2-fluorobenzoyl Fluoride
Purity:99%
Quantity:5g
Price ($):353.0